Cas no 84379-52-2 (1,2,4-Butanetriol,3-(phenylmethoxy)-, (2R,3R)-)
84379-52-2 structure
Product Name:1,2,4-Butanetriol,3-(phenylmethoxy)-, (2R,3R)-
CAS No:84379-52-2
MF:C11H16O4
MW:212.242343902588
CID:707225
PubChem ID:10867592
Update Time:2025-04-19
1,2,4-Butanetriol,3-(phenylmethoxy)-, (2R,3R)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Butanetriol,3-(phenylmethoxy)-, (2R,3R)-
- (2R,3R)-(?)-2-Benzyloxy-1,3,4-butanetriol
- (2R,3R)-3-phenylmethoxybutane-1,2,4-triol
- 1,2,4-Butanetriol, 3-(phenylmethoxy)-, (2R,3R)-
- (2R,3R)-(-)-2-Benzyloxy-1,3,4-butanetriol
- BDBM36045
- DTXSID30446452
- (2R,3R)-3-(Benzyloxy)butane-1,2,4-triol
- 84379-52-2
- (-)-2-O-Benzyl-D-threitol
- AKOS015913658
- (2R,3R)-2-benzyloxybutane-1,3,4-triol
- (2R,3R)-()-2-Benzyloxy-1,3,4-butanetriol
- MFCD00042969
- (2R,3R)-3-benzyloxy-1,2,4-butanetriol
- (2R,3R)-3-(phenylmethoxy)-1,2,4-butanetriol
- SCHEMBL614140
-
- Inchi: 1S/C11H16O4/c12-6-10(14)11(7-13)15-8-9-4-2-1-3-5-9/h1-5,10-14H,6-8H2/t10-,11-/m1/s1
- InChI Key: YYGZBCNOJHZTGA-GHMZBOCLSA-N
- SMILES: O(CC1C=CC=CC=1)[C@H](CO)[C@@H](CO)O
Computed Properties
- Exact Mass: 212.10485899g/mol
- Monoisotopic Mass: 212.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -0.3
- Topological Polar Surface Area: 69.9Ų
Experimental Properties
- Color/Form: White crystals
- Density: 1.238
- Melting Point: 75-77 °C
- Boiling Point: 424.1°C at 760 mmHg
- Flash Point: 210.3°C
- Refractive Index: 1.566
- PSA: 69.92000
- LogP: -0.08270
- Solubility: Not determined
1,2,4-Butanetriol,3-(phenylmethoxy)-, (2R,3R)- Security Information
- WGK Germany:3
- Safety Instruction: 22-24/25
- FLUKA BRAND F CODES:3-9
- Storage Condition:2-8°C
1,2,4-Butanetriol,3-(phenylmethoxy)-, (2R,3R)- Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
84379-52-2 (1,2,4-Butanetriol,3-(phenylmethoxy)-, (2R,3R)-) Related Products
- 14233-48-8(1,3,4,5-Tetra-O-benzyl-D-glucitol)
- 58530-76-0((R)-2,3-Bis(benzyloxy)propan-1-ol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent